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Compound of Interest

Compound Name: C6HD4NQO2

Cat. No.: B118739

This document provides immediate, essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling C6HD4NO2. The
chemical formula C6HD4NO2 corresponds to deuterated nitrobenzene, most commonly
Nitrobenzene-d5 (CAS No. 4165-60-0).[1][2][3][4] Given that deuteration does not significantly
alter the chemical hazards, the safety precautions for Nitrobenzene-d5 are based on the well-
established toxicological profile of nitrobenzene.

Nitrobenzene is a highly toxic compound that can be readily absorbed through the skin, as well
as by inhalation and ingestion.[5] It is classified as a combustible liquid and is suspected of
causing cancer and damaging fertility.[1] The primary acute health effect is
methemoglobinemia, a condition that reduces the blood's ability to carry oxygen, leading to
cyanosis (bluish skin), headache, dizziness, and potentially death.[5]

Hazard Identification and Exposure Limits

A summary of the key hazards associated with Nitrobenzene-d5 is presented below. All
personnel must be thoroughly trained on these risks before handling the substance.
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Hazard Classification Description

Toxic if swallowed, in contact with skin, or if

Acute Toxicity inhaled.[1]
inhaled.

Suspected of causing cancer (IARC Group 2B).
[1][6]

Carcinogenicity

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild.[1][6]
child.

Causes damage to organs (blood, spleen, liver,

Target Organ Toxicity CNS) through prolonged or repeated exposure.
[11[7]

) Combustible liquid. Vapors may form explosive
Physical Hazard ) o
mixtures with air.[1][7]

Environmental Hazard Toxic to aquatic life with long-lasting effects.[1]

Occupational Exposure Limits:

Agency Limit Value

OSHA PEL (8-hour TWA) 1 ppm (5 mg/m3) [skin]
NIOSH REL (10-hour TWA) 1 ppm (5 mg/m3) [skin]
ACGIH TLV (8-hour TWA) 1 ppm [skin]

Source:[7][8][9] (TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL:
Recommended Exposure Limit; TLV: Threshold Limit Value)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent any direct contact and minimize
exposure.
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PPE Category

Specific
Recommendations

Standards & Remarks

Hand Protection

Wear double gloves. The outer
glove should be a robust
material like Viton™ or butyl
rubber. The inner glove can be

a nitrile glove.

Ensure gloves are rated for
protection against
nitrobenzene. Discard and
replace gloves immediately if
contaminated.[10][11]

Eye & Face Protection

Chemical safety goggles are
required. A face shield must be
worn over goggles when there

is a splash hazard.

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166.[1][12]

Skin & Body Protection

A chemically resistant lab coat
or apron is mandatory. For
larger quantities or tasks with a
higher risk of splashing, a full-
body chemical-resistant suit

should be worn.

All protective clothing should
be removed before leaving the
work area and decontaminated
or disposed of as hazardous
waste.[10][13]

Respiratory Protection

All work must be conducted in
a certified chemical fume hood.
If engineering controls are
insufficient or for emergency
situations, a NIOSH-approved
full-face respirator with organic

vapor cartridges is required.

Follow OSHA respirator
regulations in 29 CFR
1910.134.[1][14]

Footwear

Closed-toe, chemically

resistant shoes are required.

[10]

Operational and Disposal Plans

Adherence to a strict, step-by-step protocol is essential for safe handling and disposal.

Step 1: Preparation and Engineering Controls
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Designated Area: All handling of Nitrobenzene-d5 must be conducted in a designated area
within a certified chemical fume hood to minimize inhalation exposure.[15]

Emergency Equipment: Ensure a safety shower and eyewash station are readily accessible
and have been recently tested.[13]

Material Review: Read and fully understand the Safety Data Sheet (SDS) before beginning
any work.[1]

Assemble PPE: Ensure all necessary PPE is available, in good condition, and properly worn
before entering the designated handling area.

Step 2: Safe Handling Procedure

Avoid Contact: Use extreme caution to avoid direct contact with skin, eyes, and clothing.[1]
Minimize Quantities: Use the smallest quantity of the chemical necessary for the experiment.

Prevent Ignition: Keep the chemical away from heat, sparks, open flames, and other ignition
sources. Use non-sparking tools and take measures to prevent the buildup of electrostatic
charge.[2][16]

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling, even if gloves were worn.[2][15]

Storage: Store Nitrobenzene-d5 in a tightly closed, properly labeled container in a cool, dry,
and well-ventilated area, away from incompatible materials such as strong oxidizing agents,
acids, and bases.[1][16]

Step 3: Spill and Emergency Procedures

Spill Cleanup:
o Evacuate non-essential personnel from the spill area.[11]

o Wearing full PPE, absorb the spill with an inert, non-combustible material such as
vermiculite, dry sand, or earth.[11]
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o Collect the absorbed material into a suitable, sealed container for hazardous waste
disposal.[11]

o Ventilate the area and decontaminate the spill surface.

e First Aid:

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[1]

o Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison
control center immediately.[1]

Step 4: Disposal Plan

o Waste Collection: All Nitrobenzene-d5 waste, including contaminated materials and
disposable PPE, must be collected in a designated, sealed, and properly labeled hazardous
waste container.

o Disposal Method: Waste must be disposed of as hazardous waste through a licensed
disposal company. This combustible material may be burned in a chemical incinerator
equipped with an afterburner and scrubber.[16]

e Regulatory Compliance: Disposal must be in accordance with all applicable federal, state,
and local environmental regulations. Do not dispose of down the drain.[11][13]

Workflow for Handling C6HD4NO2
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Workflow for Safe Handling of C6HD4NO2 (Nitrobenzene-d5)

1. Preparation

Review SDS & SOP

i

Verify Fume Hood &
Emergency Equipment

'

Don Full PPE

2. Havdling

Work in Fume Hood

Use Minimal Quantity

Store Properly Execute Spill Cleanup Administer First Aid

3. Cleanup & Disposal

Segregate Hazardous Waste Seek Immediate Medical Attention

'

Decontaminate Work Area

i

Doff & Dispose of PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for safely handling Nitrobenzene-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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